Cas no 585509-88-2 (1-Iodo-3-isopropoxy-benzene)

• Product Name: 1-Iodo-3-isopropoxy-benzene
• CAS No: 585509-88-2
• MF: C₉H₁₁IO
• MW: 262.087515115738
• CID: 3029215
• PubChem ID: 54432680
• Update Time: 2025-11-01

1-Iodo-3-isopropoxy-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-3-isopropoxy-benzene
• G10193
• CS-0209756
• 585509-88-2
• BS-29132
• 1-iodo-3-isopropoxybenzene
• SCHEMBL255662
• 1-iodo-3-(propan-2-yloxy)benzene
• EN300-646067
• 1-iodo-3-propan-2-yloxybenzene
• AKOS008949270

• Inchi： 1S/C9H11IO/c1-7(2)11-9-5-3-4-8(10)6-9/h3-7H,1-2H3
• InChI Key： YCYIKXQQIFRZHE-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)OC(C)C

Computed Properties

• Exact Mass: 261.98546g/mol
• Monoisotopic Mass: 261.98546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Iodo-3-isopropoxy-benzene

Comprehensive Overview of 1-Iodo-3-isopropoxy-benzene (CAS No. 585509-88-2): Properties, Applications, and Industry Insights

1-Iodo-3-isopropoxy-benzene (CAS No. 585509-88-2) is a specialized aromatic compound featuring an iodine substituent and an isopropoxy functional group. This chemical has garnered significant attention in organic synthesis, pharmaceutical intermediates, and material science due to its unique reactivity and structural versatility. Researchers and manufacturers frequently search for "1-Iodo-3-isopropoxy-benzene synthesis" or "CAS 585509-88-2 applications," reflecting its growing relevance in industrial and academic settings.

The compound’s molecular structure combines the electron-withdrawing properties of iodine with the steric influence of the isopropoxy group, making it a valuable building block for cross-coupling reactions such as Suzuki-Miyaura and Ullmann-type couplings. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce hazardous byproducts, aligning with the demand for sustainable chemical processes.

In the pharmaceutical sector, 1-Iodo-3-isopropoxy-benzene serves as a precursor for biologically active molecules, including potential candidates for central nervous system (CNS) therapeutics. Its iodine moiety enables facile radio-labeling, a feature explored in "PET tracer development"—a hot topic in medical imaging research. Discussions on platforms like ResearchGate often highlight its role in "high-value intermediate synthesis," further emphasizing its commercial importance.

From a material science perspective, this compound contributes to the design of liquid crystals and OLED materials, where its aromatic core and substituents modulate electronic properties. Searches for "585509-88-2 supplier" or "iodoarene derivatives" have risen alongside advancements in flexible electronics, underscoring its interdisciplinary utility.

Quality control of CAS 585509-88-2 is critical, with analytical techniques like HPLC and NMR ensuring purity for sensitive applications. Regulatory compliance, particularly regarding REACH and GMP standards, remains a priority for suppliers, as noted in industry forums addressing "high-purity aromatic compounds."

In summary, 1-Iodo-3-isopropoxy-benzene exemplifies the convergence of synthetic utility and industrial demand. Its applications span drug discovery, advanced materials, and catalysis, making it a compound of enduring interest. Future research may focus on scalable production methods and novel derivatization pathways to meet evolving market needs.